![molecular formula C9H22Cl2N2O B6186185 1-[4-(aminomethyl)piperidin-1-yl]propan-2-ol dihydrochloride CAS No. 2624122-54-7](/img/new.no-structure.jpg)
1-[4-(aminomethyl)piperidin-1-yl]propan-2-ol dihydrochloride
Overview
Description
1-[4-(aminomethyl)piperidin-1-yl]propan-2-ol dihydrochloride is a significant compound in scientific research and industry. It is known for its unique chemical structure and properties, making it valuable in various applications.
Preparation Methods
The synthesis of 1-[4-(aminomethyl)piperidin-1-yl]propan-2-ol dihydrochloride involves several steps. One common method includes the reaction of piperidine with formaldehyde and hydrogen cyanide to form 4-(aminomethyl)piperidine. This intermediate is then reacted with propylene oxide to yield 1-[4-(aminomethyl)piperidin-1-yl]propan-2-ol, which is subsequently converted to its dihydrochloride salt by treatment with hydrochloric acid. Industrial production methods often involve similar synthetic routes but are optimized for large-scale production to ensure high yield and purity.
Chemical Reactions Analysis
1-[4-(aminomethyl)piperidin-1-yl]propan-2-ol dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.
Substitution: Nucleophilic substitution reactions can occur, where the amino group can be replaced by other nucleophiles under appropriate conditions.
Hydrolysis: The compound can undergo hydrolysis in the presence of acids or bases, leading to the breakdown of the piperidine ring.
Scientific Research Applications
1-[4-(aminomethyl)piperidin-1-yl]propan-2-ol dihydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: The compound is utilized in the study of biological systems, particularly in understanding the interactions between small molecules and biological targets.
Medicine: It has potential therapeutic applications, including its use in the development of drugs targeting specific receptors or enzymes.
Industry: The compound is employed in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 1-[4-(aminomethyl)piperidin-1-yl]propan-2-ol dihydrochloride involves its interaction with specific molecular targets. It can act as an agonist or antagonist at various receptors, influencing cellular signaling pathways. The compound’s effects are mediated through its binding to these targets, leading to changes in cellular function and activity .
Comparison with Similar Compounds
1-[4-(aminomethyl)piperidin-1-yl]propan-2-ol dihydrochloride can be compared to other similar compounds, such as:
4-(aminomethyl)piperidine: This compound shares a similar structure but lacks the propan-2-ol group, resulting in different chemical properties and applications.
1-(aminomethyl)piperidin-4-ol: This compound has a similar piperidine ring but differs in the position of the amino and hydroxyl groups, leading to variations in reactivity and biological activity.
1-(aminomethyl)piperidin-4-yl)methanol: This compound has a methanol group instead of a propan-2-ol group, affecting its solubility and chemical behavior.
Properties
CAS No. |
2624122-54-7 |
|---|---|
Molecular Formula |
C9H22Cl2N2O |
Molecular Weight |
245.2 |
Purity |
95 |
Origin of Product |
United States |
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